Cas no 2137729-35-0 (Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl-)

• Product Name: Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl-
• CAS No: 2137729-35-0
• MF: C₈H₈Cl₃NO₂S
• MW: 288.578618049622
• CID: 5286252
• Update Time: 2025-06-09

Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl-

• Inchi： 1S/C8H8Cl3NO2S/c1-12-15(13,14)4-5-6(9)2-3-7(10)8(5)11/h2-3,12H,4H2,1H3
• InChI Key： YGFXXAHIBOGNAW-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=C(Cl)C=CC(Cl)=C1Cl

Additional information on Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl-

Introduction to Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl- (CAS No. 2137729-35-0)

Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl- (CAS No. 2137729-35-0) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities and chemical properties.

The chemical structure of Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl- features a benzene ring substituted with three chlorine atoms at the 2-, 3-, and 6-positions, a methyl group attached to the nitrogen atom of the sulfonamide functional group, and a sulfonamide group (-SO₂NH-) attached to the benzene ring. This specific arrangement of functional groups imparts distinct physical and chemical properties to the compound, making it an interesting subject for both academic research and industrial applications.

In terms of physical properties, Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl- is typically a white crystalline solid with a high melting point. It is relatively insoluble in water but shows good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The synthesis of Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl- involves several steps that require precise control over reaction conditions. One common synthetic route starts with the chlorination of benzene to form 1,2,4-trichlorobenzene. This intermediate is then converted to the corresponding sulfonyl chloride through a reaction with sulfur trioxide (SO₃). The final step involves the reaction of the sulfonyl chloride with methylamine to form the desired sulfonamide compound. Each step in this synthesis process is critical for ensuring high yields and purity of the final product.

In the realm of pharmaceutical research, Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl- has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities and potential therapeutic applications. For instance, researchers have investigated its anti-inflammatory properties and found that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that this compound may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl- has also been studied for its antimicrobial activity. Preliminary results indicate that it exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a candidate for developing new antibiotics to combat drug-resistant bacterial strains. Additionally, ongoing research is exploring its potential as an antiviral agent against various viral infections.

In materials science, Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl- has found applications in the development of functional materials with unique properties. For example, it can be used as a building block for designing advanced polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The environmental impact of Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl- is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, proper handling and disposal practices are still essential to minimize any potential environmental risks associated with its use.

In conclusion, Benzenemethanesulfonamide, 2,3,6-trichloro-N-methyl- (CAS No. 2137729-35-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, this compound is poised to play a significant role in advancing various scientific fields.